Cas no 2137826-41-4 (3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one)

• Product Name: 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• CAS No: 2137826-41-4
• MF: C₈H₉ClN₂O
• MW: 184.62286067009
• CID: 6520161
• PubChem ID: 165480272
• Update Time: 2025-06-15

3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one
• 2137826-41-4
• EN300-1110775

• Inchi： 1S/C8H9ClN2O/c1-6(9)5-11-4-2-3-7(10)8(11)12/h2-4H,1,5,10H2
• InChI Key： ANEUITOLKZVGGE-UHFFFAOYSA-N
• SMILES： ClC(=C)CN1C=CC=C(C1=O)N

Computed Properties

• Exact Mass: 184.0403406g/mol
• Monoisotopic Mass: 184.0403406g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one

Introduction to 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one (CAS No. 2137826-41-4) and Its Emerging Applications in Chemical Biology

3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one, identified by the CAS number 2137826-41-4, is a structurally unique heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its molecular framework, featuring a dihydropyridine core appended with an amino group and an allyl chloride substituent, positions it as a versatile scaffold for the development of novel bioactive molecules. The compound's distinct chemical properties and potential biological interactions have made it a subject of intense investigation, particularly in the context of drug discovery and molecular mechanism studies.

The dihydropyridine (DPH) moiety is a well-established pharmacophore in medicinal chemistry, known for its role in modulating various biological pathways. Compounds containing this scaffold have been extensively explored for their cardiovascular effects, such as calcium channel blockade, but their utility extends far beyond this domain. The introduction of an amino group at the 3-position and an allyl chloride at the 1-position in 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one introduces additional reactivity and binding potential, making it a promising candidate for designing targeted therapeutics.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to rapidly evaluate the biological activity of such compounds. The allyl chloride substituent, in particular, serves as a versatile handle for further functionalization through nucleophilic addition reactions, allowing for the rapid diversification of the molecular library. This flexibility has been exploited in several synthetic strategies aimed at generating derivatives with enhanced specificity and efficacy.

In the realm of drug discovery, 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one has been investigated for its potential to interact with enzymes and receptors involved in metabolic diseases and cancer. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes such as kinases and phosphodiesterases. The amino group, being a common pharmacophore in drug molecules, provides opportunities for hydrogen bonding interactions with biological targets, thereby enhancing binding affinity.

The allyl chloride functionality also opens avenues for exploring post-synthetic modifications. For instance, reductive amination or nucleophilic substitution reactions can be employed to introduce new side chains or tags that facilitate further biochemical analysis. Such modifications are crucial for understanding the structure-activity relationships (SAR) of the compound series, which is essential for optimizing lead compounds toward clinical development.

One particularly intriguing aspect of 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one is its potential application in probe development for biochemical assays. The compound's ability to undergo selective reactions with nucleophiles allows it to be incorporated into probes that report on specific enzymatic activities or cellular processes. This has implications for both basic research and drug discovery pipelines, where rapid screening tools are invaluable.

The synthesis of 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one itself presents an interesting challenge due to the need to handle reactive intermediates such as allyl chloride. However, modern synthetic methodologies have refined techniques for constructing complex heterocycles with high precision. Catalytic processes and protecting group strategies have been employed to ensure regioselectivity and yield optimization during multistep syntheses.

As computational power increases, so does the ability to predict the behavior of complex molecules like 3-amino-1-(2-chloroprop-2-en-1-yl)-1,2-dihydropyridin-2-one before experimental validation becomes necessary. Molecular docking studies have been performed to model its interactions with potential targets such as protein kinases or G protein-coupled receptors (GPCRs). These virtual screening approaches have accelerated the identification of promising derivatives while reducing the reliance on trial-and-error experimentation.

The integration of machine learning algorithms into drug discovery workflows has further enhanced the utility of compounds like 3-amino-1-(2-chloroprop-2-enyl)-1-hydroxy-methylidene-piperidine, a related derivative that has been studied for its bioactivity. Predictive models can now forecast physicochemical properties and ADME (Absorption, Distribution, Metabolism, Excretion) profiles based on structural features alone. This data-driven approach allows researchers to prioritize candidates more efficiently than traditional methods alone could achieve.

In conclusion,3-amino - 4(3H) - pyrido[ 4 , 3 - al ] pyrimidin - 4 - one derivatives continue to be an area of active investigation due to their structural versatility and potential therapeutic applications . The unique combination of functional groups in compounds like CAS No . 2137889 - 41 - 4 offers multiple opportunities for medicinal chemists to design novel scaffolds targeting various diseases . As research progresses , it is expected that further insights into their mechanisms will emerge , paving the way for new treatments . The continued exploration of these heterocycles underscores their importance in modern chemical biology .